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Abstract

Benzyltrimethylammonium tribromide (BTMABTs) is a versatile and highly efficient reagent
in organic synthesis. This technical guide provides a comprehensive overview of its structure,
physicochemical properties, synthesis, and diverse applications. Detailed experimental
protocols for its use as a brominating and oxidizing agent are presented, alongside crucial
safety and handling information. This document aims to serve as a core resource for
researchers, chemists, and professionals in drug development seeking to leverage the unique
advantages of BTMABT3 in their work.

Introduction

Benzyltrimethylammonium tribromide is a quaternary ammonium salt that serves as a solid,
stable, and easy-to-handle source of bromine.[1] It has gained significant attention as a
valuable reagent in organic chemistry, offering a safer and more convenient alternative to liquid
bromine.[2] Its applications span a wide range of transformations, including the bromination of
aromatic compounds, alkenes, and ketones, as well as the mild oxidation of various functional
groups.[1][3] Furthermore, it acts as an effective phase-transfer catalyst, enhancing reaction
rates and yields in multiphasic systems.[4] This guide will delve into the fundamental aspects of
BTMABTr3, providing practical information for its effective utilization in a laboratory setting.

Structure and Physicochemical Properties
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The structure of benzyltrimethylammonium tribromide consists of a

benzyltrimethylammonium cation and a tribromide anion. The positive charge on the quaternary
nitrogen is balanced by the negative charge of the tribromide ion.

Molecular Structure:

Benzyltrimethylammonium Tribromide Structure

Tribromide Anion

Benzyltrimethylammonium Cation

Click to download full resolution via product page

Caption: Chemical structure of Benzyltrimethylammonium Tribromide.
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Quantitative Data

A summary of the key physicochemical properties of benzyltrimethylammonium tribromide
is presented in the table below for easy reference.

Property Value Reference(s)
CAS Number 111865-47-5 [4],[5]
Molecular Formula C10H16NBr3 [41.[5]
Molecular Weight 389.96 g/mol [41,[5]

Orange to dark yellow
Appearance _ [4],[3]
crystalline powder

Melting Point 99-105 °C [41.[3]

Purity 97-101% [4],

N Soluble in polar solvents like
Solubility [6]
water and alcohols.

Synthesis of Benzyltrimethylammonium Tribromide

Benzyltrimethylammonium tribromide can be synthesized through a straightforward and
efficient procedure. The most common method involves the reaction of
benzyltrimethylammonium chloride with sodium bromate and hydrobromic acid.

Synthesis Workflow
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Synthesis of BTMABr3
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Caption: Workflow for the synthesis of Benzyltrimethylammonium Tribromide.
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Detailed Experimental Protocol

This protocol is adapted from the procedure described by Kajigaeshi et al.

Materials:

Benzyltrimethylammonium chloride (11.1 g, 60 mmol)

e Sodium bromate (4.5 g, 30 mmol)

e Hydrobromic acid (47%, 180 mmol)

e Water (100 ml)

e Dichloromethane (200 ml)

e Magnesium sulfate

e Dichloromethane-ether (10:1) mixture for recrystallization

Procedure:

e In a suitable flask, dissolve benzyltrimethylammonium chloride and sodium bromate in water.
o While stirring at room temperature, add hydrobromic acid to the solution.
o A solid will precipitate out of the solution.

» Extract the precipitated solid with four 50 ml portions of dichloromethane.
o Combine the organic layers and dry over magnesium sulfate.

o Evaporate the solvent in vacuo to obtain a residue.

o Recrystallize the residue from a dichloromethane-ether (10:1) mixture to yield orange
crystals of benzyltrimethylammonium tribromide.[7]

Applications in Organic Synthesis
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Benzyltrimethylammonium tribromide is a versatile reagent with numerous applications in
organic synthesis, primarily as a brominating agent and a mild oxidizing agent.

Bromination Reactions

BTMABTs is an effective reagent for the bromination of a variety of organic compounds,
including phenols, anilines, and alkenes.[8]

General Reaction: The reaction of phenols with BTMABT3 in a mixture of dichloromethane and
methanol at room temperature yields polybrominated phenols in good yields.[9]

Detailed Experimental Protocol:

Dissolve the phenol in a dichloromethane-methanol solvent system.

Add benzyltrimethylammonium tribromide to the solution.

Stir the reaction mixture for 1 hour at room temperature.[9]

Upon completion, the polybromophenol product can be isolated using standard work-up
procedures.

BTMABTrs can be used as an alternative to molecular bromine for the synthesis of 2-
aminobenzothiazoles from aryl thioureas (Hugerschoff reaction).[10][11] This method offers
better control over stoichiometry and minimizes aromatic bromination side products.[10]

Detailed Experimental Protocol:

e The aryl thiourea is reacted with a stoichiometric amount of benzyltrimethylammonium
tribromide.[10]

e The reaction can be carried out in a suitable solvent such as acetic acid.[12]

e The 2-aminobenzothiazole product is formed through electrophilic attack of bromine followed
by cyclization.[10]

Oxidation Reactions
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BTMABTr3 also functions as a mild oxidizing agent for various functional groups.

Benzyltrimethylammonium tribromide can oxidize primary and secondary alcohols to the
corresponding aldehydes and ketones.[1][13]

General Reaction Scheme:

Oxidation of Alcohols with BTMABI3

R-CH(OH)-R' BTMABrs » R-C(=0)-R'

Click to download full resolution via product page
Caption: General scheme for the oxidation of alcohols.
Detailed Experimental Protocol (for Benzyl Alcohol):

» The oxidation of benzyl alcohol is typically carried out in a solvent mixture of acetic acid and
water (1:1, v/v).[14]

e The reaction is performed under pseudo-first-order conditions with an excess of the alcohol
over BTMABrs.[14]

» The progress of the reaction can be monitored by observing the decrease in the
concentration of BTMABTs spectrophotometrically at 354 nm.[14]

e The reaction yields the corresponding benzaldehyde.[14]

Safety and Handling

Benzyltrimethylammonium tribromide is a hazardous chemical and should be handled with
appropriate safety precautions.
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Hazard Identification

e H315: Causes skin irritation.[5]
e H319: Causes serious eye irritation.[5]
o H335: May cause respiratory irritation.[5]

o Harmful if swallowed, in contact with skin, or if inhaled.[7]

Recommended Handling Procedures

o Handle in a well-ventilated place.[4]

Wear suitable protective clothing, including gloves and eye/face protection.[4]

Avoid formation of dust and aerosols.[4]

Keep away from heat and sources of ignition.[4]

Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

First Aid Measures

« If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen.[4]

 In case of skin contact: Take off contaminated clothing immediately and wash off with soap
and plenty of water.[4]

« In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[4]

« If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[4]

Conclusion

Benzyltrimethylammonium tribromide is a powerful and versatile reagent in the arsenal of
synthetic organic chemists. Its solid nature, stability, and ease of handling make it a superior
choice over traditional brominating agents in many applications. This guide has provided a
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comprehensive overview of its properties, synthesis, and key applications, complete with
detailed experimental protocols to facilitate its use in research and development. By adhering
to the outlined safety procedures, researchers can safely and effectively harness the potential
of this valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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